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An In-depth Whitepaper for Researchers and Scientific Professionals on the Synthesis,
Discovery, and Formal Naming of Element 115.

This guide provides a comprehensive technical overview of the official naming of element 115,
Moscovium (Mc), by the International Union of Pure and Applied Chemistry (IUPAC). It details
the experimental protocols that led to its synthesis and discovery, presents the quantitative
decay data of its isotopes, and outlines the logical workflow of the discovery experiments. This
document is intended for researchers, scientists, and professionals in drug development and
related scientific fields who require a detailed understanding of the processes behind the
discovery of superheavy elements.

Introduction and Formal Naming

Moscovium (Mc), a synthetic, superheavy element with atomic number 115, was officially
named on November 28, 2016, by the IUPAC.[1] Prior to its official naming, it was known by the
provisional systematic name Ununpentium (Uup).[2][3] The name "Moscovium" honors the
Moscow Oblast in Russia, the location of the Joint Institute for Nuclear Research (JINR), where
the pivotal discovery experiments were conducted.[1][2]

The discovery was the result of a collaborative effort between scientists at the JINR in Dubna,
Russia, and the Lawrence Livermore National Laboratory (LLNL) in California, USA.[4][5] The
first successful synthesis occurred in August 2003, with the findings published in February
2004.[3][6] The IUPAC/IUPAP Joint Working Party officially recognized the discovery in
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December 2015, attributing it to the JINR-LLNL collaboration and paving the way for its formal
naming.[3][4]

Experimental Protocol: Synthesis of Moscovium

The synthesis of Moscovium was achieved through a "hot fusion” nuclear reaction. The
following protocol is based on the discovery experiments conducted at the Flerov Laboratory of
Nuclear Reactions (FLNR) within the JINR.[7]

2.1 Accelerator and Target
e Projectile: A beam of Calcium-48 (48Ca) ions.

e Accelerator: The U400 heavy-ion cyclotron was used to accelerate the 48Ca ions to the
required energy.

o Target: A rotating target consisting of a layer of Americium-243 oxide (2*3AmQ2) deposited on
a 1.5 pm-thick titanium (Ti) foil.

o Beam Energy: The experiments utilized two primary bombarding energies: 248 MeV and 253
MeV.

» Beam Dose: A total beam dose of approximately 4.3 x 1018 48Ca projectiles was delivered to
the target at the 248 MeV energy level.[8]

2.2 Separation and Detection

o Separator: The Dubna Gas-Filled Recoil Separator (DGFRS) was employed to separate the
synthesized superheavy nuclei from the unreacted “8Ca beam projectiles and other reaction
byproducts.[9] The separator is filled with hydrogen gas at low pressure, and its magnetic
fields guide the evaporation residues (the newly formed Moscovium atoms) to a focal plane
detector.

o Detection System: At the focal plane, a position-sensitive silicon detector array was installed.
This system was designed to measure the implantation of a Moscovium recoil nucleus and
its subsequent chain of alpha (a) decays. The detector recorded the time, position, and
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energy of each decay event. The main detector was surrounded by side detectors to capture
a-particles that might escape at wide angles, ensuring a high detection efficiency.

2.3 Identification Methodology The identification of Moscovium was not direct but was achieved
by observing its characteristic decay chain. The synthesized Moscovium atoms are highly
radioactive and undergo a sequence of a-decays into lighter, previously identified or
characterized daughter nuclei. By correlating the parent recoil nucleus with the full chain of
subsequent a-decays terminating in a known spontaneous fission (SF) event, the existence of
the new element was unequivocally established.[10]

Quantitative Data: Decay Properties

The initial experiments identified two isotopes of Moscovium, 288Mc and 22’Mc, produced via
the 3n and 4n evaporation channels, respectively. The production cross-sections were
measured to be approximately 3 picobarns (pb) for 228Mc and 1 pb for 286’Mc.[8] The decay
characteristics of these isotopes and their daughter products are summarized in the table

below.
. Alpha-Decay Daughter
Isotope Half-Life (T1/2) Decay Mode
Energy (Qa) Isotope

288Mc 87 ms a 10.46 MeV 284N h
284Nh 0.48 s a 9.79 MeV 280Rg
280Rg 6.3 ms o 10.99 MeV 276\t
276\t 0.72s a 9.71 MeV 272Bh
272Bh 9.8s o 9.02 MeV 268D
268Dp ~29 h SF/a - -

287Mc 32ms a 10.59 MeV 283Nh
283Nh 0.10s a 10.02 MeV 279Rg
279Rg 0.17 s a 10.32 MeV 275\t
275Mt 29 ms a 10.03 MeV 271Bh
271Bh ~1ls SF - -
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(Data compiled from the Physical Review C publication by Oganessian et al. and subsequent
evaluations.)[8][11]

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow for Moscovium synthesis and the
logical progression of its decay chain, as observed in the discovery experiments.
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Caption: Experimental workflow for the synthesis and identification of Moscovium.
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Caption: Alpha decay chain of the Moscovium-288 isotope terminating in spontaneous fission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Official IUPAC Naming of Moscovium: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1246206#iupac-official-naming-of-moscovium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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